Cas no 1131-34-6 (6-amino-2-methylquinolin-4-ol)

• Product Name: 6-amino-2-methylquinolin-4-ol
• CAS No: 1131-34-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1071294
• PubChem ID: 308137
• Update Time: 2025-04-23

6-amino-2-methylquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-methyl-4-Quinolinol
• 6-Amino-2-methyl-quinolin-4-ol
• 4-Amino-4-hydroxy-chinaldin
• 6-Amino-2-methyl-chinolin-4-ol
• 6-amino-2-methylquinolin-4-ol
• AC1L7CA2
• CTK7D8381
• CTK8F7047
• NSC208727
• Oprea1_251293
• Oprea1_722575
• STOCK1N-02556
• SureCN3390039
• 6-amino-2-methyl-1H-quinolin-4-one
• 6-amino-4-hydroxy-2-methylquinoline
• EN300-128335
• SB67731
• F2183-0146
• AKOS000301284
• STL518907
• VS-08882
• HMS1616M19
• SCHEMBL3390039
• 6-amino-2-methylquinolin-4(1H)-one
• CS-0232726
• 6-Amino-2-methyl-4-quinolinol, AldrichCPR
• G28636
• NSC-208727
• BBL028631
• STK913980
• Z1860991558
• BAA13134
• AKOS006333325
• 1131-34-6
• DTXSID10308741

• MDL： MFCD00460578
• Inchi： 1S/C10H10N2O/c1-6-4-10(13)8-5-7(11)2-3-9(8)12-6/h2-5H,11H2,1H3,(H,12,13)
• InChI Key： VMOLEJRCXLMFFH-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NC2C=CC(=CC=21)N

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

6-amino-2-methylquinolin-4-ol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 6-amino-2-methylquinolin-4-ol

Introduction to 6-amino-2-methyl-4-Quinolinol (CAS No. 1131-34-6)

6-amino-2-methyl-4-Quinolinol, identified by its Chemical Abstracts Service (CAS) number 1131-34-6, is a heterocyclic organic compound belonging to the quinoline family. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. Quinoline derivatives are well-documented for their pharmacological properties, making them valuable scaffolds in drug discovery and development.

The molecular structure of 6-amino-2-methyl-4-Quinolinol consists of a quinoline core substituted with an amino group at the 6-position, a methyl group at the 2-position, and a hydroxyl group at the 4-position. This specific arrangement of functional groups imparts unique chemical and biological properties, enabling its application in various therapeutic contexts. The presence of both amino and hydroxyl groups makes it a reactive intermediate, facilitating further chemical modifications and derivatization.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The structural features of 6-amino-2-methyl-4-Quinolinol align with known pharmacophores that interact with biological targets, suggesting its potential as a lead compound or intermediate in the synthesis of novel therapeutic agents. For instance, modifications at the 2- and 4-positions can enhance binding affinity to enzymes or receptors involved in disease pathways.

One of the most compelling aspects of 6-amino-2-methyl-4-Quinolinol is its role in the development of next-generation antimicrobial agents. With the rise of antibiotic-resistant bacteria, there is an urgent need for new compounds that can overcome existing resistance mechanisms. Quinoline derivatives have shown promise in this regard, particularly against Gram-negative bacteria. The amino and hydroxyl groups in 6-amino-2-methyl-4-Quinolinol can be leveraged to design molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic processes.

Furthermore, this compound has been explored in preclinical studies for its potential anticancer applications. Quinoline-based molecules can inhibit tyrosine kinases and other enzymes overexpressed in cancer cells, thereby blocking tumor growth and proliferation. The methyl group at the 2-position of 6-amino-2-methyl-4-Quinolinol provides a handle for further functionalization, allowing researchers to optimize solubility, bioavailability, and target specificity. Recent studies have highlighted its ability to induce apoptosis in certain cancer cell lines by modulating mitochondrial function.

The synthesis of 6-amino-2-methyl-4-Quinolinol typically involves multi-step organic reactions starting from readily available quinoline precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible for industrial applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and oxidation-reduction reactions are commonly employed to introduce the desired functional groups while maintaining high chemical purity.

From a chemical biology perspective, 6-amino-2-methyl-4-Quinolinol serves as a valuable tool for investigating enzyme mechanisms and drug-target interactions. Its structural flexibility allows it to act as a probe molecule in high-throughput screening assays, helping identify new therapeutic targets or validate existing ones. Additionally, its ability to form coordination complexes with metal ions opens up possibilities for metallodrug development—a burgeoning field that combines coordination chemistry with medicinal chemistry.

The pharmacokinetic properties of 6-amino-2-methyl-4-Quinolinol are also under investigation to improve its clinical utility. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical considerations when evaluating a compound's potential as a drug candidate. Researchers are exploring ways to enhance its bioavailability by optimizing solubility through prodrug strategies or improving metabolic stability through structural modifications.

In conclusion,6-amino-2-methyl-4-quinolinol (CAS No. 1131–34–6) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel antimicrobial and anticancer agents. Ongoing studies continue to uncover new therapeutic potentials and synthetic pathways for this versatile quinoline derivative.